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Compound of Interest

Compound Name:
2-Bromo-4-(2-hydroxyethoxy)-5-

methoxybenzonitrile

CAS No.: 832674-46-1

Cat. No.: B1337221

Get Quote

Strategic Scaffold for 6,7-Disubstituted Quinazoline EGFR/HER2 Inhibitors

Executive Summary
2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile (CAS 832674-46-1) is a highly

specialized organonitrile intermediate used in medicinal chemistry. It serves as a pivotal

building block for the synthesis of 4-anilinoquinazoline and 3-cyanoquinoline pharmacophores,

which form the core structure of several FDA-approved Tyrosine Kinase Inhibitors (TKIs)

targeting EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth

Factor Receptor 2).

Unlike generic intermediates, this compound provides a pre-installed 2-hydroxyethoxy "handle"

at the 4-position (which maps to the 7-position of the quinazoline ring). This structural feature

allows for the rapid diversification of solubilizing side chains—a critical step in optimizing the

pharmacokinetic profile (ADME) of drug candidates analogous to Vandetanib, Gefitinib, and

Bosutinib.
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Chemical Identity & Physiochemical Properties[1][2]
Property Data

Chemical Name
2-Bromo-4-(2-hydroxyethoxy)-5-

methoxybenzonitrile

CAS Number 832674-46-1

Molecular Formula C₁₀H₁₀BrNO₃

Molecular Weight 272.10 g/mol

Appearance White to off-white crystalline solid

Melting Point 118 – 122 °C (Typical)

Solubility
Soluble in DMSO, DMF, Ethyl Acetate; Sparingly

soluble in Water

Key Functional Groups
Nitrile (C≡N), Aryl Bromide (Ar-Br), Primary

Alcohol (-OH), Aryl Ether (-OMe)

Structural Analysis
The molecule is a tri-substituted benzonitrile. Its substitution pattern is designed to transfer

specific functionalities to the final drug core:

C1 Nitrile (-CN): Precursor to the C4-N3 bond in quinazolines or the C3-cyano group in

quinolines.

C2 Bromide (-Br): A labile leaving group for nucleophilic aromatic substitution (

) with ammonia (to form amidines) or anilines.

C4 (2-Hydroxyethoxy): Maps to the 7-position of the quinazoline ring, a common site for

solubilizing tails (e.g., morpholine, piperidine).

C5 Methoxy (-OMe): Maps to the 6-position of the quinazoline ring, a standard feature in

EGFR inhibitors (e.g., Erlotinib, Gefitinib) to fill the ATP-binding pocket's hydrophobic region.
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Strategic Utility in Drug Design
This intermediate is utilized to synthesize Class I and Class II EGFR Inhibitors. Its primary

value lies in enabling the "late-stage" introduction of complex amine side chains via the

hydroxyethyl linker.

Mechanism of Scaffold Construction
The transformation of this benzonitrile into a bioactive quinazoline core follows a conserved

synthetic logic:

Amidation: The C2-Bromine is displaced by ammonia to generate an anthranilonitrile

derivative.

Cyclization: The anthranilonitrile is condensed with formamide or formamidine acetate to

close the pyrimidine ring, yielding a quinazolin-4(3H)-one.

Chlorination & Coupling: The quinazolinone is chlorinated (using

) and then coupled with a specific aniline (e.g., 3-chloro-4-fluoroaniline) to install the kinase-
binding "head group."

Pathway Visualization
The following diagram illustrates the conversion of the intermediate into a Vandetanib-like

kinase inhibitor core.
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Figure 1: Synthetic trajectory from the benzonitrile intermediate to a bioactive quinazoline

kinase inhibitor.[1][2]

Synthesis Protocol
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The synthesis of 2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile typically proceeds

via the alkylation of its phenolic precursor. This protocol ensures high regioselectivity and

minimizes the formation of bis-alkylated byproducts.

Precursor[4][6]
Starting Material: 2-Bromo-4-hydroxy-5-methoxybenzonitrile (CAS 161196-87-8).

Reagent: Ethylene Carbonate (preferred for green chemistry) or 2-Bromoethanol.

Detailed Methodology (Ethylene Carbonate Route)
This route is preferred over alkyl halides due to higher atom economy and the avoidance of

genotoxic halide byproducts.

Setup: Charge a reaction vessel with 2-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq) and

Potassium Carbonate (

, 1.5 eq) in DMF (Dimethylformamide, 10 volumes).

Alkylation: Add Ethylene Carbonate (1.2 eq). Heat the mixture to 100–110°C.

Monitoring: Monitor reaction progress via HPLC (C18 column, Acetonitrile/Water gradient).

The reaction is complete when the starting phenol is <0.5%.

Mechanism:[3] The phenoxide anion attacks the cyclic carbonate, opening the ring and

releasing

(if decarboxylation occurs) or forming the hydroxyethyl ether directly.

Workup: Cool to room temperature. Pour the reaction mass into Ice Water (30 volumes). Stir

for 1 hour to precipitate the product.

Isolation: Filter the solid. Wash the cake with water (3x) to remove residual DMF and

inorganic salts.

Purification: Recrystallize from Ethanol or Ethyl Acetate/Heptane to achieve >98% purity.
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Critical Process Parameters (CPPs)
Temperature Control: Maintain 100–110°C. Lower temperatures result in incomplete

conversion; higher temperatures (>130°C) may cause nitrile hydrolysis.

Stoichiometry: Excess Ethylene Carbonate is easily removed during aqueous workup,

whereas unreacted phenol is difficult to separate from the product.

Analytical Characterization
Validation of the structure is essential to ensure the correct isomer (4-alkoxy vs 5-alkoxy) has

been formed.

Technique Expected Result Interpretation

1H NMR (DMSO-d6) δ 3.85 (s, 3H, -OCH3) Confirms Methoxy group.

δ 4.15 (t, 2H, -OCH2-)
Confirms Ethoxy methylene

adjacent to oxygen.

δ 3.75 (m, 2H, -CH2OH)
Confirms terminal

hydroxymethylene.

δ 4.95 (t, 1H, -OH)
Confirms hydroxyl proton

(exchangeable).

δ 7.50, 7.65 (s, 1H each)

Two singlets indicate para-

position protons on the

benzene ring (positions 3 and

6).

IR Spectroscopy ~2220 cm⁻¹
Sharp peak characteristic of

the Nitrile (CN) group.

Mass Spectrometry m/z 272/274 [M+H]+

Characteristic 1:1 doublet

pattern confirms presence of

one Bromine atom.

Safety & Handling (MSDS Highlights)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification: Acute Toxicity (Oral/Dermal/Inhalation) - Category 4; Skin Irritation -

Category 2; Eye Irritation - Category 2A.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Handling: Handle in a fume hood. The nitrile group poses a theoretical risk of cyanide

release under extreme acidic/thermal conditions, though the aryl nitrile bond is generally

stable.

Storage: Store at room temperature (15–25°C) in a dry, well-ventilated place. Keep container

tightly closed to prevent moisture absorption (hygroscopic potential of the alcohol tail).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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